Cas no 1803723-00-3 (Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate)
Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate
-
- Inchi: 1S/C13H13BrF2O3/c1-2-19-13(18)10-7-8(11(17)5-6-14)3-4-9(10)12(15)16/h3-4,7,12H,2,5-6H2,1H3
- InChI Key: ZDPIIOUOJMNIKF-UHFFFAOYSA-N
- SMILES: BrCCC(C1C=CC(C(F)F)=C(C(=O)OCC)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 323
- XLogP3: 3.1
- Topological Polar Surface Area: 43.4
Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015005239-250mg |
Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate |
1803723-00-3 | 97% | 250mg |
489.60 USD | 2021-06-21 | |
| Alichem | A015005239-500mg |
Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate |
1803723-00-3 | 97% | 500mg |
823.15 USD | 2021-06-21 | |
| Alichem | A015005239-1g |
Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate |
1803723-00-3 | 97% | 1g |
1,579.40 USD | 2021-06-21 |
Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate
Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate (CAS No. 1803723-00-3): A Comprehensive Overview
Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate, identified by its CAS number 1803723-00-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. The presence of both bromopropanoyl and difluoromethyl substituents in its molecular framework imparts distinct chemical properties that make it particularly interesting for synthetic and biological applications.
The Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate molecule is derived from benzoic acid, a well-known aromatic compound with a rich history in medicinal chemistry. The introduction of the 3-bromopropanoyl side chain enhances the compound's reactivity, allowing for further functionalization through various chemical transformations. This flexibility is crucial for designing molecules with tailored biological activities. Additionally, the difluoromethyl group, a common pharmacophore in drug discovery, contributes to the compound's metabolic stability and binding affinity to biological targets.
In recent years, there has been a growing interest in exploring the potential of fluorinated compounds in pharmaceutical development. The incorporation of fluorine atoms into molecular structures can significantly alter the pharmacokinetic and pharmacodynamic properties of drugs. Specifically, the difluoromethyl group has been shown to enhance lipophilicity, improve binding interactions with enzymes and receptors, and increase resistance to metabolic degradation. These attributes make compounds like Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate valuable candidates for further investigation.
The synthesis of Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The bromination step introduces the 3-bromopropanoyl moiety, while the subsequent introduction of the difluoromethyl group typically employs palladium-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yields and purity.
Beyond its synthetic significance, Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate has shown promise in preclinical studies as a precursor for biologically active molecules. Researchers have leveraged its structural framework to develop compounds with potential applications in oncology, inflammation, and infectious diseases. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity and interfere with pathogenic pathways. The versatility of its molecular design allows for rapid screening and optimization of lead compounds.
The use of computational chemistry and molecular modeling techniques has further accelerated the exploration of Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate. These tools enable researchers to predict binding affinities, assess metabolic stability, and design analogs with enhanced properties. By integrating experimental data with computational insights, scientists can streamline the drug discovery process and identify promising candidates more efficiently.
In conclusion, Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate (CAS No. 1803723-00-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic accessibility make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a crucial role in future drug development efforts.
1803723-00-3 (Ethyl 5-(3-bromopropanoyl)-2-(difluoromethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)